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Compound of Interest

Compound Name: Bromocyclopentane-d9

Cat. No.: B049281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Bromocyclopentane-d9 (C₅D₉Br), a deuterated analog of bromocyclopentane.

This isotopically labeled compound is a valuable tool in mechanistic studies, synthetic

chemistry, and pharmaceutical development. Its unique properties, stemming from the

replacement of hydrogen with deuterium, allow for detailed investigations into reaction kinetics

and pathways.

Physicochemical Properties
The physical and chemical properties of Bromocyclopentane-d9 are summarized in the table

below. These properties are similar to its non-deuterated counterpart, with slight differences

due to the increased mass of deuterium.[1]
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Property Value

Molecular Formula C₅BrD₉[2]

Molecular Weight 158.08 g/mol [1][2]

CAS Number 35468-44-1[1][2][3]

Boiling Point 137-139 °C (lit.)[2][4][5]

Density 1.473 g/mL at 25 °C (lit.)[2][4]

Refractive Index (n20/D) 1.488 (lit.)[2][5]

Isotopic Purity ≥98 atom % D

Chemical Purity ≥99% (CP)

Flash Point 42.0 °C (107.6 °F) - closed cup[6]

Appearance Colorless to light yellow liquid[7]

InChI Key BRTFVKHPEHKBQF-UHUJFCCWSA-N[1]

SMILES String
[2H]C1([2H])C([2H])([2H])C([2H])([2H])C([2H])

(Br)C1([2H])[2H]

Synthesis and Manufacturing
The synthesis of Bromocyclopentane-d9 with high isotopic purity is crucial for its applications.

Two primary strategies are employed: direct deuteration and synthesis from deuterated

precursors.

A prominent method for direct deuteration involves the use of a deuterated bromoplatinic acid

(DBPA) catalyst.[1] In this process, non-deuterated bromocyclopentane undergoes a hydrogen-

deuterium exchange reaction in the presence of the catalyst and a deuterium source, such as

deuterium gas and deuterium water.[8] The number of exchange cycles is a critical parameter

influencing the final deuteration level.[1]

An alternative approach involves multi-step synthesis starting from already deuterated

precursors.[1] This method allows for the controlled incorporation of deuterium atoms into the
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cyclopentyl ring before the final bromination step. For example, a deuterated cyclopentanol can

be reacted with a deuterated hydrobromic acid to yield the final product.[8]
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Figure 1: Synthetic pathways for Bromocyclopentane-d9.

Chemical Reactivity and Mechanistic Studies
Bromocyclopentane-d9 is an invaluable substrate for investigating the mechanisms of

nucleophilic substitution (Sₙ1 and Sₙ2) and elimination (E2) reactions.[1] The presence of nine

deuterium atoms allows for the study of kinetic isotope effects (KIE), which provide detailed

insights into the transition states of these reactions.[1]

By comparing the reaction rates of Bromocyclopentane-d9 (k_D) and its non-deuterated

counterpart (k_H), the KIE (k_H/k_D) can be determined. The magnitude of the KIE helps to
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distinguish between different reaction pathways. For instance, in substitution reactions, the α-

secondary KIE can help differentiate between Sₙ1 and Sₙ2 mechanisms.[1]

Sₙ1 Pathway: Involves the rate-determining formation of a cyclopentyl carbocation.

Sₙ2 Pathway: Proceeds via a concerted backside attack by a nucleophile.[1]

E2 Pathway: A concerted reaction where a base removes a proton and the leaving group

departs simultaneously.

Sₙ2 Pathway Sₙ1 Pathway E2 Pathway
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Figure 2: Competing reaction pathways for Bromocyclopentane-d9.

Beyond mechanistic studies, Bromocyclopentane-d9 serves as a deuterated building block

for introducing a deuterated cyclopentyl moiety into more complex molecules, including active

pharmaceutical ingredients like Glycopyrrolate Bromide.[1][4] It can also be used to form
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Grignard reagents, enabling the creation of new carbon-carbon bonds while preserving the

isotopic label.[1]

Experimental Protocols and Analytical
Characterization
The chemical purity and isotopic enrichment of Bromocyclopentane-d9 are critical for its

intended applications. A combination of chromatographic and spectroscopic techniques is

employed for its characterization.

Experimental Workflow for Purity and Identity Confirmation:

Initial Purity Assessment (GC): A sample of Bromocyclopentane-d9 is injected into a gas

chromatograph (GC) equipped with a flame ionization detector (FID). The resulting

chromatogram is used to identify and quantify any volatile organic impurities.

Isotopic Purity and Molecular Weight Confirmation (HRMS): High-resolution mass

spectrometry (HRMS) is used to precisely determine the mass-to-charge ratio of the

molecular ion. This confirms the elemental composition and allows for the determination of

the relative abundance of different isotopologues, thus verifying the level of deuteration.[1]

The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br) serves as an additional

confirmation point.[1]

Structural Elucidation (NMR): Nuclear Magnetic Resonance (NMR) spectroscopy provides

detailed information about the molecular structure and the distribution of deuterium atoms.[1]

While ¹H NMR is used to detect any residual protons, ²H (Deuterium) NMR confirms the

positions of the deuterium labels.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b049281
https://www.benchchem.com/product/b049281?utm_src=pdf-body
https://www.benchchem.com/product/b049281?utm_src=pdf-body
https://www.benchchem.com/product/b049281
https://www.benchchem.com/product/b049281
https://www.benchchem.com/product/b049281
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bromocyclopentane-d9
Sample

Gas Chromatography (GC-FID)

Inject

High-Resolution Mass
Spectrometry (HRMS)

Analyze

NMR Spectroscopy
(¹H and ²H)

Dissolve & Analyze

Chemical Purity
(>99%)

Evaluate

Isotopic Purity (>98% D)
& Molecular Weight

Evaluate

Structural Confirmation
& Deuterium Distribution

Evaluate

Click to download full resolution via product page

Figure 3: Analytical workflow for the characterization of Bromocyclopentane-d9.

Safety and Handling
Bromocyclopentane-d9 is a flammable liquid and vapor.[3][9] It should be handled in a well-

ventilated area, away from heat, sparks, and open flames.[3][9] Appropriate personal protective

equipment, including safety glasses, gloves, and flame-retardant clothing, should be worn.[3] It

is incompatible with strong oxidizing agents and strong bases.[3] In case of fire, use water

spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3] For detailed safety

information, consult the material safety data sheet (MSDS).[3][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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